![molecular formula C13H19NO2S B7515088 1-(2,6-Dimethylmorpholin-4-yl)-3-thiophen-3-ylpropan-1-one](/img/structure/B7515088.png)
1-(2,6-Dimethylmorpholin-4-yl)-3-thiophen-3-ylpropan-1-one
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Overview
Description
1-(2,6-Dimethylmorpholin-4-yl)-3-thiophen-3-ylpropan-1-one, also known as DMTCP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMTCP is a ketone-based compound that is structurally similar to other ketones like 2-Acetylthiazole and 2-Acetylpyridine.
Mechanism of Action
The exact mechanism of action of 1-(2,6-Dimethylmorpholin-4-yl)-3-thiophen-3-ylpropan-1-one is not fully understood. However, studies have shown that this compound interacts with certain proteins and enzymes in the body, which can result in various biochemical and physiological effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound has antioxidant properties, which can help protect cells from oxidative stress. This compound has also been shown to have anti-inflammatory properties, which can help reduce inflammation in the body. Additionally, this compound has been shown to have neuroprotective properties, which can help protect the brain from damage.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 1-(2,6-Dimethylmorpholin-4-yl)-3-thiophen-3-ylpropan-1-one in lab experiments is its ease of synthesis. This compound can be synthesized using a simple one-pot reaction method, which makes it a cost-effective option for researchers. Additionally, this compound has been shown to be stable under various conditions, which makes it a reliable option for lab experiments. However, one of the limitations of using this compound in lab experiments is its limited solubility in certain solvents, which can limit its application in certain experiments.
Future Directions
There are various future directions for research on 1-(2,6-Dimethylmorpholin-4-yl)-3-thiophen-3-ylpropan-1-one. One potential direction is the development of novel organic semiconductors using this compound as a building block. Additionally, further research can be conducted to understand the exact mechanism of action of this compound and its potential applications in various fields. Furthermore, research can be conducted to improve the solubility of this compound in certain solvents, which can expand its application in lab experiments.
Conclusion
In conclusion, this compound, or this compound, is a ketone-based compound that has gained significant attention in scientific research due to its potential applications in various fields. Its ease of synthesis, stability, and potential applications make it a promising option for future research. Further research can help us better understand the mechanism of action and potential applications of this compound.
Synthesis Methods
1-(2,6-Dimethylmorpholin-4-yl)-3-thiophen-3-ylpropan-1-one can be synthesized using a simple one-pot reaction method. The reaction involves the condensation of 2,6-dimethylmorpholine, 3-thiophenecarboxaldehyde, and acetone in the presence of a catalytic amount of p-toluenesulfonic acid. The reaction is carried out at room temperature and the product is obtained in high yield after purification.
Scientific Research Applications
1-(2,6-Dimethylmorpholin-4-yl)-3-thiophen-3-ylpropan-1-one has been extensively studied for its potential applications in various scientific fields. One of the major applications of this compound is in the field of organic electronics. This compound has been used as a dopant in organic semiconductors, which has resulted in improved electrical conductivity and charge transport properties. This compound has also been used as a building block in the synthesis of novel organic semiconductors.
properties
IUPAC Name |
1-(2,6-dimethylmorpholin-4-yl)-3-thiophen-3-ylpropan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO2S/c1-10-7-14(8-11(2)16-10)13(15)4-3-12-5-6-17-9-12/h5-6,9-11H,3-4,7-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBRATDBCPKMXJY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC(O1)C)C(=O)CCC2=CSC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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